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Compound of Interest

Compound Name: Butorphan

Cat. No.: B10826112

Essential safety and logistical information for the proper disposal of butorphanol, a DEA
Schedule IV controlled substance, in a research environment.

Butorphanol is a synthetically derived opioid agonist-antagonist analgesic and is classified as
a Schedule IV controlled substance by the U.S. Drug Enforcement Administration (DEA).[1][2]
This designation indicates a low potential for abuse relative to substances in Schedule Il.[1]
Proper disposal of butorphanol is not merely a matter of laboratory best practice but a strict
legal requirement to prevent diversion and environmental contamination.[3]

Regulatory Framework

The disposal of pharmaceutical waste, particularly controlled substances like butorphanol, is
governed by multiple federal and state regulations. Key regulatory bodies in the United States
include:

e Drug Enforcement Administration (DEA): The DEA regulates the handling and disposal of
controlled substances to prevent misuse and diversion.[3] Regulations under 21 CFR Part
1317 mandate that controlled substances be destroyed using methods that render them
"non-retrievable."

» Environmental Protection Agency (EPA): The EPA, through the Resource Conservation and
Recovery Act (RCRA), sets guidelines for the management of hazardous waste, which can
include certain pharmaceuticals.[3] In 2019, the EPA finalized the "Management Standards
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for Hazardous Waste Pharmaceuticals Final Rule" (Subpart P), which prohibits the sewering
of hazardous waste pharmaceuticals by healthcare facilities.[4][5]

Disposal Procedures for Butorphanol in a
Laboratory Setting

Researchers, scientists, and drug development professionals must adhere to stringent
procedures for the disposal of butorphanol. The primary and mandated method for disposing
of expired, unwanted, or damaged butorphanol with recoverable amounts is through a reverse
distributor.[6]

Step-by-Step Disposal Protocol for Recoverable Butorphanol:

o Segregation and Labeling: Clearly label all containers of butorphanol intended for disposal
with phrases such as "To Be Disposed,” "Do Not Use," or "Expired."[6] These materials must
be segregated from the active inventory within a secure storage location like a safe or
lockbox.[6]

o Contact Environmental Health & Safety (EHS): Your institution's EHS department is the
primary point of contact for initiating the disposal process.[6][7][8] They will have established
procedures and contracts with DEA-approved reverse distributors.

 Inventory and Documentation: Complete a detailed inventory of the butorphanol to be
disposed of. This typically involves a specific form provided by the reverse distributor or your
institution's EHS.[6]

e Scheduled Pickup: Arrange a pickup of the controlled substance waste through your EHS
department.[6][7]

¢ Chain of Custody: Upon pickup, you will be required to sign a chain of custody form provided
by the reverse distributor.[6] It is crucial to retain a copy of this form with your controlled
substance records.[6]

Disposal of Non-Recoverable Butorphanol:

For residual, non-recoverable amounts of butorphanol remaining in empty syringes or vials
after administration, the disposal method is different. If the remaining substance cannot be
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drawn out with a syringe, the empty container may be disposed of in a biohazard sharps
container.[6] The disposal of this non-recoverable waste should be recorded on the usage log,
zeroing out the container's balance.[6]

Unacceptable Disposal Methods:

It is imperative to note that the following methods are unacceptable for the disposal of any
recoverable amount of butorphanol in a laboratory setting:

Disposal in regular trash or laboratory sink.[6]
o Disposal in sharps containers (for recoverable amounts).[6]

e Mixing with cat litter or coffee grounds for disposal in regular trash (this method is sometimes
recommended for household disposal of non-controlled substances but is not appropriate for
controlled substances in a research setting).[6][9][10][11]

e Flushing down the toilet or drain.[3][12]

Quantitative Data

Specific quantitative data for butorphanol disposal, such as acceptable concentration limits in
waste streams for laboratory settings, are not typically provided in disposal guidelines. The
emphasis is on the complete transfer of unwanted controlled substances to a reverse
distributor for destruction, ensuring zero discharge from the laboratory. The "non-retrievable”
standard set by the DEA is a qualitative performance standard rather than a quantitative limit.
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Experimental Protocols

The proper disposal of butorphanol in a laboratory setting is a procedural matter of regulatory
compliance rather than an experimental protocol for chemical destruction. Laboratories are not
permitted to independently destroy controlled substances. The "experimental protocol” is the
logistical workflow of transferring the substance to a licensed facility. Therefore, detailed
methodologies for on-site chemical destruction of butorphanol are not provided, as this would
be a violation of DEA regulations. The approved method is destruction by a DEA-registered
reverse distributor, which typically involves incineration.[4]

Butorphanol Disposal Workflow

The following diagram illustrates the decision-making process and procedural steps for the
proper disposal of butorphanol in a laboratory environment.
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Caption: Logical workflow for the disposal of butorphanol in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b10826112?utm_src=pdf-body-img
https://www.benchchem.com/product/b10826112?utm_src=pdf-body
https://www.benchchem.com/product/b10826112?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10826112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

References

1. Butorphanol | C21H29NO2 | CID 5361092 - PubChem [pubchem.ncbi.nim.nih.gov]

2. Federal Register :: Schedules of Controlled Substances Placement of Butorphanol Into
Schedule IV [federalregister.gov]

3. sdmedwaste.com [sdmedwaste.com]

4. Managing Pharmaceutical Waste | Stericycle [stericycle.com]

5. epa.gov [epa.gov]

6. research-compliance.umich.edu [research-compliance.umich.edu]

7. Controlled Substance Disposal — Stanford Environmental Health & Safety
[ehs.stanford.edu]

8. Controlled Substances Waste Management | Environment, Health & Safety [ehs.ucsf.edu]
9. myblockbuddy.com [myblockbuddy.com]

10. dea.gov [dea.gov]

11. fda.gov [fda.gov]

12. dtsc.ca.gov [dtsc.ca.gov]

To cite this document: BenchChem. [Proper Disposal of Butorphanol: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10826112#butorphan-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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